Cas no 53195-68-9 (1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester)
1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, N2-[(1,1-dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl-, methyl ester
- 1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester
- 1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester
-
- Inchi: 1S/C25H37N3O7/c1-25(2,3)35-24(32)27-19(21(29)28-16-10-14-20(28)22(30)33-4)13-8-9-15-26-23(31)34-17-18-11-6-5-7-12-18/h5-7,11-12,19-20H,8-10,13-17H2,1-4H3,(H,26,31)(H,27,32)/t19-,20-/m0/s1
- InChI Key: ARFXUUSKGUNSBN-PMACEKPBSA-N
- SMILES: C(OC)(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCNC(OCC1=CC=CC=C1)=O)NC(OC(C)(C)C)=O
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Boiling Point: 672.6±55.0 °C(Predicted)
- pka: 11.53±0.46(Predicted)
1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M897610-500mg |
1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester |
53195-68-9 | 500mg |
$219.00 | 2023-05-17 | ||
| TRC | M897610-1g |
1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester |
53195-68-9 | 1g |
$ 330.00 | 2022-06-03 | ||
| TRC | M897610-2.5g |
1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester |
53195-68-9 | 2.5g |
$ 800.00 | 2023-09-06 | ||
| TRC | M897610-5g |
1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester |
53195-68-9 | 5g |
$1590.00 | 2023-05-17 | ||
| TRC | M897610-1000mg |
1-[N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(phenylmethoxy)carbonyl]-L-lysyl]-L-proline Methyl Ester |
53195-68-9 | 1g |
$402.00 | 2023-05-17 |
1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester
Introduction to 1-N2(1,1-Dimethylethoxy)carbonyl-N6(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester and Its Significance in Modern Chemical Biology
The compound with the CAS number 53195-68-9, known as 1-N2(1,1-Dimethylethoxy)carbonyl-N6(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester, represents a significant advancement in the field of chemical biology and pharmaceutical research. This peptidomimetic compound has garnered considerable attention due to its unique structural features and potential applications in drug development, particularly in the realm of protease inhibition and targeted therapy.
The molecular structure of this compound is meticulously designed to mimic the natural amino acid sequence while incorporating protective groups that enhance its stability and bioavailability. The presence of N-carboxybenzyl (Ncbz) groups at the N2 and N6 positions provides essential protection during synthetic procedures, allowing for controlled and precise modifications. This strategic use of protecting groups is a hallmark of modern peptide chemistry, enabling researchers to manipulate peptide chains with high fidelity.
The backbone of the compound consists of a sequence derived from L-lysine and L-proline, two amino acids known for their structural rigidity and role in stabilizing protein conformations. This specific arrangement not only enhances the compound's solubility and pharmacokinetic properties but also allows it to interact selectively with biological targets. The incorporation of a methyl ester group at the C-terminal enhances its metabolic stability, making it a promising candidate for long-term therapeutic applications.
In recent years, there has been growing interest in peptidomimetics as alternatives to traditional small-molecule drugs. These compounds offer several advantages, including higher specificity, reduced immunogenicity, and improved resistance profiles against enzymatic degradation. The 1-N2(1,1-Dimethylethoxy)carbonyl-N6(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester exemplifies these benefits by combining structural rigidity with functional versatility.
The compound's potential applications extend to various therapeutic areas, particularly in oncology and inflammation research. Its ability to inhibit specific proteases has been explored in preclinical studies, where it demonstrated efficacy in modulating signaling pathways associated with cancer progression. For instance, its interaction with matrix metalloproteinases (MMPs) has been investigated for its role in tumor microenvironment regulation. Additionally, its anti-inflammatory properties have been highlighted in studies focusing on interleukin-17 (IL-17) pathway modulation.
The synthesis of this peptidomimetic involves a multi-step process that requires precise control over reaction conditions and protecting group manipulations. The use of advanced solid-phase peptide synthesis (SPPS) techniques has streamlined the production process, making it more efficient and scalable. This methodological advancement has enabled researchers to explore complex peptidomimetic structures that were previously inaccessible due to synthetic challenges.
The chemical biology community has also leveraged computational modeling to predict the binding affinity and mechanism of action of this compound. Molecular dynamics simulations have revealed insights into how the protective groups influence its interactions with biological targets, providing a foundation for rational drug design. These computational approaches are increasingly integral to modern drug discovery pipelines, offering a cost-effective means to identify promising candidates before experimental validation.
In conclusion, the compound CAS number 53195-68-9, or more formally known as 1-N2(1,1-Dimethylethoxy)carbonyl-N6(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester, represents a significant contribution to the field of chemical biology. Its unique structural features, combined with its potential therapeutic applications, make it a valuable tool for researchers exploring novel drug development strategies. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a pivotal role in advancing targeted therapies and improving patient outcomes.
53195-68-9 (1-N2-(1,1-Dimethylethoxy)carbonyl-N6-(phenylmethoxy)carbonyl-L-lysyl-L-proline Methyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)